Cas no 42855-29-8 (Methyl 7-ethyl-1,4a,7-trimethyl-5,9-dioxo-3,4,6,8,10,10a-hexahydro-2h-phenanthrene-1-carboxylate)

• Product Name: Methyl 7-ethyl-1,4a,7-trimethyl-5,9-dioxo-3,4,6,8,10,10a-hexahydro-2h-phenanthrene-1-carboxylate
• CAS No: 42855-29-8
• MF: C₂₁H₃₀O₄
• MW: 346.460506916046
• CID: 928504
• PubChem ID: 288366
• Update Time: 2025-04-19

Methyl 7-ethyl-1,4a,7-trimethyl-5,9-dioxo-3,4,6,8,10,10a-hexahydro-2h-phenanthrene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-ethyl-1,4a,7-trimethyl-5,9-dioxo-3,4,6,8,10,10a-hexahydro-2h-phenanthrene-1-carboxylate
• AC1L69EJ
• AC1Q6MTM
• AR-1J5672
• methyl 7,11-dioxopimar-8-en-18-oate
• Methyl-7,11-dioxo-8(9)-isopimaren-18-oat
• NSC149543
• NSC-149543
• DTXSID50302182
• 42855-29-8

• Inchi： 1S/C21H30O4/c1-6-19(2)11-13-14(22)10-16-20(3,17(13)15(23)12-19)8-7-9-21(16,4)18(24)25-5/h16H,6-12H2,1-5H3
• InChI Key： KCXVIAIVQYOJLG-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C)CCCC2(C)C3C(CC(C)(CC)CC=3C(CC21)=O)=O)=O

Computed Properties

• Exact Mass: 346.2145
• Monoisotopic Mass: 346.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44
• LogP: 4.02070